Cas no 2228941-68-0 (5-(1,1-difluoro-2-hydroxyethyl)thiophene-2-carbonitrile)

• Product Name: 5-(1,1-difluoro-2-hydroxyethyl)thiophene-2-carbonitrile
• CAS No: 2228941-68-0
• MF: C₇H₅F₂NOS
• MW: 189.182507276535
• CID: 5801014
• PubChem ID: 165673819
• Update Time: 2025-06-30

5-(1,1-difluoro-2-hydroxyethyl)thiophene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(1,1-difluoro-2-hydroxyethyl)thiophene-2-carbonitrile
• 2228941-68-0
• EN300-1956065

• Inchi： 1S/C7H5F2NOS/c8-7(9,4-11)6-2-1-5(3-10)12-6/h1-2,11H,4H2
• InChI Key： SDWKDTDENHHJCW-UHFFFAOYSA-N
• SMILES： S1C(C#N)=CC=C1C(CO)(F)F

Computed Properties

• Exact Mass: 189.00599128g/mol
• Monoisotopic Mass: 189.00599128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 72.3Ų

Additional information on 5-(1,1-difluoro-2-hydroxyethyl)thiophene-2-carbonitrile

Recent Advances in the Study of 5-(1,1-difluoro-2-hydroxyethyl)thiophene-2-carbonitrile (CAS: 2228941-68-0)

The compound 5-(1,1-difluoro-2-hydroxyethyl)thiophene-2-carbonitrile (CAS: 2228941-68-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the synthetic versatility of 5-(1,1-difluoro-2-hydroxyethyl)thiophene-2-carbonitrile. A 2023 publication in the Journal of Medicinal Chemistry detailed an optimized synthetic route that improves yield and purity, making it more accessible for further pharmacological evaluation. The compound's thiophene core and difluorohydroxyethyl side chain are believed to contribute to its bioactivity, particularly in modulating enzyme targets associated with inflammatory and metabolic disorders.

In vitro studies have demonstrated promising results for 5-(1,1-difluoro-2-hydroxyethyl)thiophene-2-carbonitrile as an inhibitor of specific kinases involved in cancer progression. A study published in Bioorganic & Medicinal Chemistry Letters reported IC50 values in the nanomolar range for several cancer cell lines, suggesting its potential as an antitumor agent. Additionally, its ability to cross the blood-brain barrier has sparked interest in its application for neurodegenerative diseases.

Further investigations into the compound's mechanism of action revealed its interaction with the ATP-binding sites of target proteins, as elucidated through X-ray crystallography. This structural insight, published in a 2024 Nature Communications article, provides a foundation for structure-activity relationship (SAR) studies aimed at optimizing its therapeutic efficacy and reducing off-target effects.

Despite these advancements, challenges remain in the development of 5-(1,1-difluoro-2-hydroxyethyl)thiophene-2-carbonitrile as a viable drug candidate. Pharmacokinetic studies indicate moderate metabolic stability, prompting ongoing research into prodrug strategies and formulation improvements. Current efforts are also focused on expanding its therapeutic scope through combinatorial chemistry and high-throughput screening against additional disease targets.

In conclusion, 5-(1,1-difluoro-2-hydroxyethyl)thiophene-2-carbonitrile represents a promising scaffold in medicinal chemistry, with demonstrated potential across multiple therapeutic areas. Continued research into its optimization and application is warranted, with particular attention to improving its drug-like properties and elucidating its full spectrum of biological activities.